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Compound of Interest |

3-Chloro-4-methoxybenzoy!
Compound Name:
chloride
CAS No.: 36590-49-5
Cat. No.: B041123

Executive Summary

3-Chloro-4-methoxybenzoyl chloride (CAS: 36590-49-5) is a highly reactive acyl chloride
intermediate used primarily in the synthesis of pharmaceutical heterocycles and estrogen
receptor ligands.[1] Unlike standard solids that dissolve via inert solvation, this compound
exhibits reactive dissolution in nucleophilic solvents.

Successful handling requires a strict distinction between inert solvents (which dissolve the
compound without altering its structure) and reactive solvents (which consume the compound
via nucleophilic acyl substitution). This guide provides a validated solvent matrix,
physicochemical properties, and handling protocols to ensure experimental integrity.

Physicochemical Profile

Understanding the physical state is critical for accurate dosing and solvent selection. Literature
reports confirm that 3-Chloro-4-methoxybenzoyl chloride exists as a yellow oil at room
temperature, rather than a crystalline solid, necessitating liquid handling techniques.
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Property Value Notes
Distinct from the acid precursor
CAS Number 36590-49-5
(CAS 37908-96-6)
Molecular Formula CsHeCl202
Molecular Weight 205.04 g/mol
) ) May solidify at low
Physical State Yellow Oil
temperatures (<10°C)
_ Denser than most organic
Density ~1.288 g/cm3
solvents
N ) ) Typically distilled under high
Boiling Point >200°C (Predicted)
vacuum
Hydrolyzes rapidly in moist
Reactivity High Yoy pIcy

air/water

Solvent Compatibility Matrix

The following matrix categorizes solvents based on their thermodynamic capability to dissolve

the target versus their kinetic tendency to react with it.

Category A: Recommended Inert Solvents

Use these for storage, transfer, and standard coupling reactions (e.g., Friedel-Cratfts,

Amidation).

© 2026 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Solvent

Solubility Rating

Operational Notes

Dichloromethane (DCM)

Excellent

Preferred solvent. High
solubility due to polarity match.
Easily removed (BP 40°C).

Tetrahydrofuran (THF)

Excellent

Must be anhydrous. Stabilizers
(BHT) are generally
acceptable, but peroxides

must be absent.

Toluene

Good

Excellent for reflux reactions.
Lower polarity may require

larger volumes than DCM.

Diethyl Ether

Good

Good solubility but high
volatility. Ensure it is dried over

Na/Benzophenone or sieves.

1,2-Dichloroethane

Excellent

Higher boiling alternative to
DCM for elevated temperature

reactions.

Category B: Incompatible / Reactive Solvents

Strictly avoid these unless the specific intention is to derivatize the acid chloride.

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Solvent Interaction Type Resulting Byproduct
) 3-Chloro-4-methoxybenzoic
Water Hydrolysis )
acid + HCl gas
) Methyl/Ethyl ester derivatives
Methanol / Ethanol Alcoholysis

+ HCI

Acetone

Aldol-like / Enolization

Can react with HCI byproduct

to form colored impurities.

DMSO

Pummerer-type

DMSO is an oxidant and
nucleophile; can cause violent
decomposition of acid

chlorides.

DMF (Bulk)

Vilsmeier-type

Pure DMF can react to form
iminium salts. Use only in

catalytic amounts (1-2 drops).

Category C: Special Case Solvents

Solvent

Status

Context

Acetonitrile

Conditional

Soluble, but requires strict
drying. Often used when
coupling with sulfonyl chlorides
or in flow chemistry to prevent

salt precipitation.

Ethyl Acetate

Caution

Generally inert, but commercial
grades often contain
ethanol/water traces. Must be

distilled/dried before use.

Mechanistic Visualization: Reactive Dissolution

The following diagram illustrates why protic solvents result in sample loss. The electrophilic

carbonyl carbon is susceptible to attack by any solvent possessing a lone pair and a proton

(H+).
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3-Chloro-4-methoxybenzoyl Derivatized Product
Chloride Nucleophilic Attack Cl- Elimination (Ester/Acid/Amide)
\> Tetrahedral
Intermediate
Nucleophilic Solvent
(H-NU:) HCI (Gas/Solvated)
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Caption: Pathway of reactive consumption in protic solvents. The chloride leaving group
facilitates rapid conversion to esters or acids.

Experimental Protocol: Safe Dissolution & Handling

Objective: Prepare a 0.5 M solution of 3-Chloro-4-methoxybenzoyl chloride in DCM for a
coupling reaction without hydrolysis.

Reagents & Equipment

e Solvent: Dichloromethane (DCM), anhydrous (water < 50 ppm).
o Container: Oven-dried glassware (flask or vial) purged with Nitrogen/Argon.

» Syringe: Glass or chemically resistant plastic (polypropylene).

Step-by-Step Methodology

e Environment Control: Perform all operations in a fume hood. If possible, weigh the "yellow
oil" source material inside a glovebox or use a tared syringe technique to minimize
atmospheric moisture exposure.

o Vessel Preparation: Flame-dry a round-bottom flask and seal with a rubber septum. Insert a
nitrogen balloon to maintain positive pressure.

o Solvent Addition: Inject the required volume of anhydrous DCM through the septum.
e Sample Introduction:

o If weighing: Quickly transfer the oil into the flask and reseal immediately.
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o If syringing (Preferred): Draw the specific volume of acid chloride (using density ~1.29
g/mL) and inject it directly into the solvent.

» Verification: The solution should be clear and colorless to pale yellow. Cloudiness indicates
hydrolysis (formation of insoluble benzoic acid or HCI fog).

Decision Tree: Solvent Selection Guide

Use this logic flow to select the correct solvent for your specific application.

Start: Select Solvent for

3-Chloro-4-methoxybenzoyl chloride

What is the purpose?

Chemical Reaction

Analysis (NMR/LCMS)

USE: CDCI3 (Dry)
or C6D6

Reaction Type? AVOID: DMSO-d6, MeOH-d4

Acylation / Coupling

USE: DCM, THF (Dry),

or Toluene
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Caption: Logic flow for selecting the appropriate solvent based on the intended experimental
outcome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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